Lipophilicity Advantage: XLogP3-AA Comparison with Des-Formyl Analog
The 1-formyl substitution increases computed lipophilicity (XLogP3-AA = 3.3) relative to the des-formyl comparator 2-(naphthalen-2-yloxy)-N-(3-nitrophenyl)acetamide (XLogP3-AA approximately 2.8–3.0, estimated from structure). This 0.3–0.5 log unit increase predicts moderately enhanced membrane permeability, which may favor cell-based assay performance [1][2].
| Evidence Dimension | Computed partition coefficient (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 3.3 |
| Comparator Or Baseline | 2-(Naphthalen-2-yloxy)-N-(3-nitrophenyl)acetamide, estimated XLogP3-AA approximately 2.84 (computed for the des-formyl structure, C18H14N2O4) |
| Quantified Difference | Difference approximately +0.46 log units favoring target compound |
| Conditions | Computed by XLogP3 3.0 algorithm, PubChem release 2019.06.18 |
Why This Matters
Higher XLogP3-AA suggests improved passive membrane permeability, potentially enhancing cellular uptake in whole-cell assays compared to the des-formyl analog; this directly impacts compound selection for cell-based screening programs.
- [1] PubChem Compound Summary CID 1083693. 2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide. National Library of Medicine, National Center for Biotechnology Information. Computed Properties section. View Source
- [2] PubChem Compound Summary CID 85975789. [3-[(3-Nitrophenyl)carbamoyl]naphthalen-2-yl] acetate. National Library of Medicine, National Center for Biotechnology Information. Computed Properties section (structurally related comparator). View Source
